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Compound of Interest

Compound Name: 2-(2-Ethoxyethoxy)ethanamine

CAS No.: 23702-88-7

Cat. No.: B2736734

Get Quote

Part 1: Introduction & Chemical Rationale[2]
The Hydrophobicity Problem in Drug Design
In modern drug development—particularly with PROTACs, Antibody-Drug Conjugates (ADCs),

and macrocyclic peptides—molecular weight often correlates with increased lipophilicity

(LogP).[1] This leads to poor aqueous solubility, rapid hepatic clearance, and non-specific

aggregation.[1]

2-(2-Ethoxyethoxy)ethanamine serves as a precision tool to solve this.[1] It is a

monofunctional, short-chain hydrophilic spacer.[1] Unlike standard alkyl chains, its ether

backbone (

) recruits water molecules, creating a hydration shell around the target molecule without
introducing the steric bulk or immunogenicity of high-molecular-weight PEGs.[1]
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The molecule consists of three distinct functional domains:

Primary Amine (

): The reactive "warhead" for conjugation to carboxylic acids (via EDC/NHS or HATU) or
aldehydes (via reductive amination).[1]

PEG2 Backbone (Ethoxyethoxy): Two ethylene glycol units provide conformational flexibility

and hydrogen-bonding acceptors for water solvation.[1]

Ethyl Cap (

): A chemically inert terminus.[1] Unlike a hydroxyl group (found in Diglycolamine), this ethyl
ether prevents secondary side reactions (e.g., esterification) and adds a small lipophilic
anchor that aids in membrane permeability compared to a pure hydroxyl tail.[1]

Technical Distinction:

User Molecule: 2-(2-Ethoxyethoxy)ethanamine (Ethyl-capped). Use: Terminal capping,

solubility tagging, surface passivation.[1]

Related Molecule: 2-(2-Aminoethoxy)ethanol (Diglycolamine, CAS 929-06-6).[1][2] Use:

Bifunctional linking (can react at both amine and alcohol ends).[1]

Part 2: Application Contexts
Solubility "Tagging" for Small Molecules
Attaching this spacer to a hydrophobic drug core (e.g., a PROTAC anchor like Thalidomide or

VHL ligand) shifts the LogD to a more favorable range. The ethyl cap prevents the "tag" from

reacting further, ensuring the drug remains a discrete chemical entity.

Surface Passivation (The "Stealth" Effect)
In biosensor development (e.g., SPR chips, Gold Nanoparticles), unreacted active esters

(NHS) on the surface can bind non-specific proteins, creating background noise.[1] 2-(2-
Ethoxyethoxy)ethanamine acts as a superior blocking agent compared to Ethanolamine.[1]

Its PEG2 chain creates a "water barrier" that physically repels proteins, while the ethyl cap

prevents H-bond donation that could attract sticky residues.[1]
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Part 3: Experimental Protocols
Protocol A: Capping a Hydrophobic Drug (Amide
Coupling)
Objective: Conjugate 2-(2-Ethoxyethoxy)ethanamine to a carboxylic acid-containing drug

intermediate to improve solubility.

Materials:

Drug-COOH (Hydrophobic substrate)[1]

2-(2-Ethoxyethoxy)ethanamine (1.5 equivalents)

HATU (1.2 equivalents)[1]

DIPEA (N,N-Diisopropylethylamine) (3.0 equivalents)

Solvent: Anhydrous DMF or DMSO[1]

Workflow:

Activation: Dissolve Drug-COOH in DMF (concentration ~0.1 M). Add DIPEA, followed by

HATU.[1] Stir for 5 minutes at Room Temperature (RT) under nitrogen. Checkpoint: Solution

should turn slightly yellow (activated ester formation).[1]

Conjugation: Add 2-(2-Ethoxyethoxy)ethanamine dropwise. The primary amine is highly

nucleophilic and will react rapidly.

Incubation: Stir for 1–2 hours at RT. Monitor by LC-MS.[1]

Success Indicator: Disappearance of Drug-COOH mass (

) and appearance of Product mass (

).[1]

Work-up: Dilute with EtOAc, wash with 5% LiCl (to remove DMF), 1N HCl (to remove

unreacted amine/HATU byproducts), and Brine. Dry over
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.[1][3]

Protocol B: Surface Passivation of NHS-Activated
Nanoparticles
Objective: Block residual NHS esters on a gold nanoparticle surface to prevent non-specific

binding.[1]

Materials:

NHS-activated Gold Nanoparticles (in PBS or MES buffer)

2-(2-Ethoxyethoxy)ethanamine (Stock solution: 100 mM in pH 8.0 borate buffer)[1]

Workflow:

pH Adjustment: Ensure nanoparticle suspension is at pH 7.5–8.5. (The pKa of the amine is

~9.5; slightly basic pH ensures a higher fraction of unprotonated

nucleophiles).

Addition: Add the amine spacer in large excess (e.g., 500x molar excess relative to surface

NHS groups).

Reaction: Incubate for 30 minutes at RT with gentle rotation.

Purification: Centrifuge nanoparticles or use a desalting column (PD-10) to remove excess

free spacer.[1]

Validation: Measure Zeta Potential. The surface charge should shift towards neutral (or the

specific charge of the ether chain) compared to the highly negative hydrolyzed carboxylates.

Part 4: Visualization & Logic[2]
Mechanism of Hydrophilic Shielding
The following diagram illustrates how the spacer modifies the physicochemical environment of

a target molecule.
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Caption: The ether oxygens in the spacer act as hydrogen bond acceptors, recruiting a water

shell that masks the hydrophobic drug core.
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Start: Hydrophobic Drug-COOH

Activation: Add HATU + DIPEA
(Generate Active Ester)

Coupling: Add 2-(2-Ethoxyethoxy)ethanamine
(Nucleophilic Attack)

 5 min 

QC Checkpoint: LC-MS
(Target Mass + 115 Da)

 1-2 hrs  Incomplete 

Purification: LiCl Wash / Flash Chrom.

 Confirmed 

Click to download full resolution via product page

Caption: Step-by-step decision tree for the chemical conjugation of the spacer to a carboxylate

drug.

Part 5: Key Data & Properties[1][2]
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Property Value Relevance to Protocol

Molecular Formula

Used for Mass Spec

confirmation (MW: ~133.19

Da).[1][4]

pKa (Amine) ~9.5
Requires pH > 8.0 for efficient

conjugation to NHS esters.[4]

LogP ~ -0.3

Indicates hydrophilicity; lowers

the LogP of the final conjugate.

[1][4]

Boiling Point ~195°C

High boiling point allows

heating in synthesis if

necessary (though rarely

needed).[1][4]

Solubility Miscible in Water, DMF, DMSO

Compatible with both aqueous

buffers and organic synthesis.

[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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